Cas no 23056-94-2 (2-Methyl-1-hexen-3-yne)

• Product Name: 2-Methyl-1-hexen-3-yne
• CAS No: 23056-94-2
• MF: C₇H₁₀
• MW: 94.1543021202087
• MDL: MFCD00041629
• CID: 88407
• PubChem ID: 24871869
• Update Time: 2025-04-18

2-Methyl-1-hexen-3-yne Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-hexen-3-yne
• 2-methylhex-1-en-3-yne
• 1-Hexen-3-yne,2-methyl
• 2-methyl-hex-1-en-3-yne
• 2-methylhexen-3-yne
• J-014964
• ethyl isopropenyl acetylene
• MFCD00041629
• 2-Methyl-1-hexen-3-yne, 97%
• 23056-94-2
• 1-Hexen-3-yne, 2-methyl-
• C2H5C.$.CC(CH3)=CH2
• C2H5C.equiv.CC(CH3)=CH2
• FT-0612899
• N,N-Diethylaminoethylacrylate
• AKOS015912571
• DTXSID00177625

• MDL： MFCD00041629
• Inchi： 1S/C7H10/c1-4-5-6-7(2)3/h2,4H2,1,3H3
• InChI Key： IXPWKHNDQICVPZ-UHFFFAOYSA-N
• SMILES： C(C#CC(=C)C)C
• BRN： 1918823

Computed Properties

• Exact Mass: 94.07830
• Monoisotopic Mass: 94.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0.758 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 130 °C(lit.)
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.45(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 1.97590
• Vapor Pressure: 25.7±0.1 mmHg at 25°C

2-Methyl-1-hexen-3-yne Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 3295 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S33-S62
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R11; R65
• Safety Term：S16;S23;S33;S62
• Packing Group：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)